Cas no 2877688-32-7 (2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile)

• Product Name: 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile
• CAS No: 2877688-32-7
• MF: C₁₃H₁₈N₄O₂S
• MW: 294.372621059418
• CID: 5330930
• PubChem ID: 165435391
• Update Time: 2025-10-29

2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2877688-32-7
• AKOS040862131
• F6743-9035
• 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile
• 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-6-methyl-3-pyridinecarbonitrile

• Inchi： 1S/C13H18N4O2S/c1-11-4-5-12(10-14)13(15-11)16-6-3-7-17(9-8-16)20(2,18)19/h4-5H,3,6-9H2,1-2H3
• InChI Key： BKIFJYOFRBVLKZ-UHFFFAOYSA-N
• SMILES： C1(N2CCCN(S(C)(=O)=O)CC2)=NC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 294.11504700g/mol
• Monoisotopic Mass: 294.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.6±60.0 °C(Predicted)
• pka: 5.81±0.29(Predicted)

Additional information on 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile

Introduction to 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile (CAS No. 2877688-32-7)

2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2877688-32-7, represents a fascinating intersection of heterocyclic chemistry and medicinal applications. Its molecular structure incorporates a pyridine core substituted with a nitrile group at the 3-position and an N-substituted 1,4-diazepane ring linked via a methanesulfonyl group at the 4-position. Such a configuration imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The pyridine moiety is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the nitrile group further enhances the compound's versatility, allowing for further functionalization and exploration of its pharmacological profile. The 1,4-diazepane ring is another critical component, contributing to the compound's stability while also providing opportunities for selective binding interactions. This combination of structural features positions 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile as a promising candidate for investigating novel therapeutic modalities.

In recent years, there has been growing interest in developing small molecules that can modulate neurological and inflammatory pathways. The structural framework of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile suggests potential applications in addressing conditions related to central nervous system (CNS) disorders and immune responses. Specifically, the methanesulfonyl group may enhance binding affinity by introducing polar interactions with biological targets, while the diazepane moiety is known for its role in modulating neurotransmitter systems. These attributes make the compound an attractive subject for further investigation in preclinical studies.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The unique substitution pattern of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile offers a rich platform for exploring SAR. By systematically modifying substituents or exploring analogs, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of this compound. For instance, variations in the methanesulfonyl group or the diazepane ring could alter metabolic stability or target specificity, respectively. Such modifications are essential for advancing towards clinical candidates with improved efficacy and safety profiles.

The nitrile group in 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile also presents opportunities for further chemical derivatization. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to amides, enabling diverse synthetic pathways. This flexibility allows chemists to explore different pharmacophores while retaining the core scaffold of the parent compound. Such adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are critical.

Advances in computational chemistry have further accelerated the exploration of compounds like 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile. Molecular modeling techniques can predict binding affinities and interactions with potential targets, reducing the need for extensive experimental screening. These computational tools have been instrumental in identifying promising derivatives and guiding synthetic strategies. By integrating experimental data with computational insights, researchers can more efficiently navigate the complex landscape of drug discovery.

The synthesis of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the diazepane moiety followed by sulfonylation to incorporate the methanesulfonyl group. The introduction of the nitrile group at the 3-position often requires cyanation reactions or metal-catalyzed cross-coupling processes. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

Biological evaluation of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-6-methylpyridine-3-carbonitrile has begun to reveal its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and neurodegeneration. The pyridine core interacts favorably with heme-containing enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key mediators of inflammatory responses. Additionally, the diazepane ring may modulate neurotransmitter release or receptor activity in CNS disorders.

The methanesulfonyl group is particularly noteworthy for its ability to enhance solubility and metabolic stability while maintaining strong binding interactions with biological targets. This property makes 2-(4-methanesulfonyl-1,4-diazepan-1-yli)-6-methylpyridine -3-carbonitrile an excellent candidate for oral administration if further developed as a therapeutic agent. Additionally, its structural complexity suggests potential mechanisms of action that could differentiate it from existing drugs on the market.

In conclusion, 2-(4 -methanesulfonyl - 1 , 4 -diazepan - 1 - yl ) - 6 -methyl pyridine - 3 -carbonitrile ( CAS No . 2877688 -32 -7) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities . Its unique combination of functional groups , coupled with promising preliminary biological data , makes it an exciting prospect for future research . As computational tools continue to refine our understanding of molecular interactions , compounds like this one will play an increasingly important role in addressing complex diseases . Continued investigation into its pharmacological profile will be essential to unlock its full potential as a pharmaceutical agent .